Cas no 996-50-9 (N,N-Diethyl(trimethylsilyl)amine)

• Product Name: N,N-Diethyl(trimethylsilyl)amine
• CAS No: 996-50-9
• MF: C₇H₁₉NSi
• MW: 145.317962884903
• MDL: MFCD00009040
• CID: 40464
• PubChem ID: 70454
• Update Time: 2025-07-22

N,N-Diethyl(trimethylsilyl)amine Chemical and Physical Properties

Names and Identifiers

• N-(Trimethylsilyl)diethylamine
• TMSDEA
• Trimethylsilyldiethylamine
• N,N-Diethyltrimethylsilylamine
• (Diethylamino)trimethylsilane~TMSDEA~N-(Trimethylsilyl)diethylamine
• N,N-Diethyl-1,1,1-trimethylsilylamine
• (DIETHYLAMINO)TRIMETHYLSILANE
• N,N-Diethyl(trimethylsilyl)amine
• N,N-Diethyl-1,1,1-trimethylsilanamine
• N,N-Diethylaminotrimethylsilane
• N-ethyl-N-trimethylsilylethanamine
• N,N-Die- thyl-1,1,1-triMethylsilylaMine
• N,N-Diethylaminotrimethylsilane TMSDEA N,N-Diethyltrimethylsilylamine
• Diethylaminotrimethylsilane
• TMS-DEA
• Silanamine, N,N-diethyl-1,1,1-trimethyl-
• AKOS005216073
• NSC 377650
• N-Trimethylsilyldiethylamine
• TRIMETHYL(DIETHYLAMINO)SILANE
• Diethylamine, TMS derivative
• NSC377650
• 996-50-9
• trimethylsilyl-diethylamine
• EN300-214831
• SCHEMBL230819
• diethyl(trimethylsilyl)amine
• InChI=1/C7H19NSi/c1-6-8(7-2)9(3,4)5/h6-7H2,1-5H
• Trimethylsilyl-diethylamin
• CHEBI:85070
• Q3869305
• EINECS 213-637-6
• (n,n-diethylamino)trimethylsilane
• (CH3)3SiN(C2H5)2
• NSC-377650
• MFCD00009040
• N,N-Diethyl-trimethylsilylamine
• isobutyl 3-cyclohexylpropanoate
• S06325
• Silylamine, N,N-diethyl-1,1,1-trimethyl-
• N,N-Diethyl(trimethyl)silanamine #
• NS00043073
• 5LP9WK7P33
• CD4450
• DTXSID5061370
• Diethyl-trimethylsilanyl-amine
• UNII-5LP9WK7P33
• FT-0600412
• Me3SiNEt2
• FS-3954
• Q-101306
• AMY1263
• Trimethyl-N,N-diethylaminosilane
• T0492
• (trimethylsilyl)diethylamine
• N,N-Diethyltrimethylsilylamine, 97%
• N,N-Diethyl-1,1,1-Trimethylsilylamine;Trimethylsilyldiethylamine; Tmsdea
• 213-637-6
• DTXCID2049133
• Silanamine, N,Ndiethyl1,1,1trimethyl
• N(Trimethylsilyl)diethylamine

• MDL： MFCD00009040
• Inchi： 1S/C7H19NSi/c1-6-8(7-2)9(3,4)5/h6-7H2,1-5H3
• InChI Key： JOOMLFKONHCLCJ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)N(CC)CC
• BRN： 635718

Computed Properties

• Exact Mass: 145.12900
• Monoisotopic Mass: 145.128676145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 71.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Color/Form: It is liquid at normal temperature
• Density: 0.767 g/mL at 25 °C(lit.)
• Melting Point: -10°C
• Boiling Point: 126°C
• Flash Point: Degrees Fahrenheit:48.2°F
  Degrees Celsius:9°C
  
• Refractive Index: n20/D 1.411(lit.)
• Water Partition Coefficient: decomposition
• PSA: 3.24000
• LogP: 2.16310
• Sensitiveness: Moisture Sensitive
• Solubility: Soluble in most organic solvents

N,N-Diethyl(trimethylsilyl)amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H314
• Warning Statement： P210,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2733 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S26-S36/37/39-S45-S24/25-S16
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N,N-Diethyl(trimethylsilyl)amine

Introduction to N,N-Diethyl(trimethylsilyl)amine (CAS No. 996-50-9)

N,N-Diethyl(trimethylsilyl)amine, with the chemical formula C₈H₁₉NSi and CAS number 996-50-9, is a significant compound in the field of organosilicon chemistry and has garnered considerable attention due to its versatile applications. This organosilicon derivative is characterized by its unique structure, which combines the ethyl and trimethylsilyl groups with a nitrogen atom, making it a valuable reagent in various synthetic processes.

The compound is primarily recognized for its role as a base and ligand in organic synthesis. Its ability to stabilize reactive intermediates and facilitate catalytic transformations has made it indispensable in the development of novel synthetic methodologies. The presence of the trimethylsilyl group enhances its stability and reactivity, allowing it to participate in a wide range of chemical reactions without degradation.

In recent years, N,N-Diethyl(trimethylsilyl)amine has found applications in the pharmaceutical industry, particularly in the synthesis of active pharmaceutical ingredients (APIs). Its use as a protecting group for amines and as a catalyst in peptide coupling reactions has been extensively studied. The compound's ability to form stable complexes with transition metals has also been explored for its potential in homogeneous catalysis, which could lead to more efficient and sustainable synthetic routes.

One of the most notable advancements involving N,N-Diethyl(trimethylsilyl)amine is its application in asymmetric synthesis. Researchers have leveraged its chiral properties to develop enantioselective catalysts, which are crucial for producing optically active compounds used in drug development. The ability to induce high enantiomeric excess in synthetic products has significant implications for the pharmaceutical industry, as it reduces the need for costly separation processes.

The compound's role in polymer chemistry is another area of interest. N,N-Diethyl(trimethylsilyl)amine has been used as a modifier in the synthesis of silicones and other polymeric materials, enhancing their thermal stability and mechanical properties. These modifications have broadened the scope of silicon-based materials, leading to innovative applications in coatings, adhesives, and electronics.

Recent studies have also highlighted the potential of N,N-Diethyl(trimethylsilyl)amine in green chemistry initiatives. Its use as a non-toxic alternative to traditional strong bases has been investigated, demonstrating its compatibility with environmentally friendly synthetic protocols. This aligns with the growing demand for sustainable chemical practices that minimize waste and hazardous byproducts.

The industrial production of N,N-Diethyl(trimethylsilyl)amine involves sophisticated synthetic routes that require precise control over reaction conditions. Advances in process optimization have enabled higher yields and purities, making it more accessible for large-scale applications. The compound's stability under various storage conditions further enhances its practicality in industrial settings.

Future research directions for N,N-Diethyl(trimethylsilyl)amine include exploring its potential in biocatalysis and bioconjugation techniques. Its ability to interact with biological molecules suggests that it could play a role in drug delivery systems and diagnostic tools. By integrating this compound into biomolecular frameworks, scientists may uncover novel therapeutic strategies that leverage its unique chemical properties.

In conclusion, N,N-Diethyl(trimethylsilyl)amine (CAS No. 996-50-9) is a multifaceted compound with broad applications across multiple scientific disciplines. Its versatility as a base, ligand, and modifier underscores its importance in modern chemistry. As research continues to uncover new uses for this organosilicon derivative, its impact on synthetic methodologies and industrial processes is expected to grow even further.